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Compound of Interest

Compound Name: Diethyl succinate-13C4

Cat. No.: B12397190

Essential Safety and Handling Guide for Diethyl
Succinate-13C4

This guide provides immediate, essential safety and logistical information for handling Diethyl
succinate-13C4 in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining clear
operational and disposal plans.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Diethyl succinate-13C4.
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Property Value Reference
Chemical Formula C413C4H1404 [1]
Molecular Weight 178.16 g/mol [1]
CAS Number 1628796-56-4 [1]

Physical State

Liquid

[2]

Appearance Clear, colorless to yellow liquid  [2]
Boiling Point 218 °C (lit.) [2]
Melting Point 1 °C (lit.) [2]
Flash Point >93.3 °C (> 200.0 °F) Closed 1]

Cup

GHS Classification

Not a hazardous substance or

mixture

[1]

Occupational Exposure Limits

No substances with
occupational exposure limit

values

[1](2]

Operational Plan: Safe Handling Procedures

While Diethyl succinate-13C4 is not classified as a hazardous substance, adherence to good

laboratory practices is crucial to ensure safety.[1][5]

Engineering Controls and Personal Protective

Equipment (PPE)

o Ventilation: Always handle Diethyl succinate-13C4 in a well-ventilated area.[1][2][6] The use

of a chemical fume hood is recommended to avoid inhalation of any vapors, mists, or

aerosols.[1][7]

o Eye Protection: Wear safety goggles with side-shields to protect against splashes.[1]
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) must be worn.[1][7] Inspect gloves
for any tears or punctures before use and dispose of contaminated gloves properly after
handling.[7]

o Body Protection: A lab coat or impervious clothing is required to prevent skin contact.[1][7]

» Emergency Equipment: Ensure a safety shower and eye wash station are readily accessible.

[1]

Handling and Storage

o Handling: Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1] Wash
hands thoroughly after handling.[8]

o Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][2] Store
away from direct sunlight and sources of ignition.[1]

o Recommended Storage Temperatures:
= Pure form: -20°C for up to 3 years, or 4°C for up to 2 years.[1]

» |n solvent: -80°C for up to 6 months, or -20°C for up to 1 month.[1]

Accidental Release Measures

In the event of a spill, follow these steps:
o Evacuate: Evacuate non-essential personnel from the immediate area.[1]
» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from spreading and keep it away from drains or water
courses.[1]

» Personal Protection: Wear the appropriate PPE, including a respirator if necessary, before
attempting to clean the spill.[1]
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o Cleanup: Absorb the spilled liquid with an inert, non-combustible material such as diatomite
or universal binders.[1]

» Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with
alcohol.[1]

» Disposal: Collect the absorbed material and any contaminated items in a suitable, sealed
container for disposal according to the disposal plan.[2]

Disposal Plan

Proper disposal of Diethyl succinate-13C4 and its containers is essential to prevent
environmental contamination.

e Chemical Waste: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[7] The material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[7]

» Contaminated Materials: All materials used to clean up spills (e.g., absorbents, gloves)
should be placed in a sealed container, properly labeled, and disposed of as chemical waste.

o Empty Containers: Do not reuse empty containers. They may retain product residue.
Puncture or triple-rinse containers before offering them for recycling or reconditioning, or
dispose of them in a sanitary landfill if permissible by local regulations.[2]

o Regulatory Compliance: Always adhere to local, state, and federal regulations for chemical
waste disposal.[3]

Workflow for Safe Handling of Diethyl Succinate-
13C4

The following diagram illustrates the procedural workflow for the safe handling of Diethyl
succinate-13C4, from preparation to disposal.
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Caption: Workflow for the safe handling of Diethyl succinate-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Diethyl
succinate-13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397190#personal-protective-equipment-for-
handling-diethyl-succinate-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12397190?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-Y0836S/Diethyl-succinate-13C4-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/diethyl-succinate.pdf
https://www.vigon.com/product/diethyl-succinate-natural/?doc=MSDS/504689_vigon_sds_us_english.pdf&namee=DiethylSuccinateNaturalSDS
https://www.fishersci.com/store/msds?partNumber=AC150540051&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIETHYL-SUCCINATE-CASNO-123-25-03334-EN.aspx
https://www.chemicalbull.com/products/diethyl-succinate
https://www.cdhfinechemical.com/images/product/msds/19_1663843750_DIETHYLSUCCINATE-CASNO-123-25-1-MSDS.pdf
https://pim-resources.coleparmer.com/sds/84186.pdf
https://www.benchchem.com/product/b12397190#personal-protective-equipment-for-handling-diethyl-succinate-13c4
https://www.benchchem.com/product/b12397190#personal-protective-equipment-for-handling-diethyl-succinate-13c4
https://www.benchchem.com/product/b12397190#personal-protective-equipment-for-handling-diethyl-succinate-13c4
https://www.benchchem.com/product/b12397190#personal-protective-equipment-for-handling-diethyl-succinate-13c4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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